6-Methylpyridazin-4-amine hydrochloride

• IUPAC Name: 6-methylpyridazin-4-amine;hydrochloride
• InChI: InChI=1S/C5H7N3.ClH/c1-4-2-5(6)3-7-8-4;/h2-3H,1H3,(H2,6,8);1H
• InChI Key: UNHZRMMJTULJTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=N1)N.Cl
• Molecular Formula: C5H8ClN3
• Molecular Weight: 145.59 g/mol
• CAS RN: 1892936-61-6

Description

6-Methylpyridazin-4-amine hydrochloride is an organic compound with the CAS number 1892936-61-6. It has a molecular weight of 145.59. It is a solid at ambient temperature.

Molecular Structure Analysis

The molecular formula of 6-Methylpyridazin-4-amine hydrochloride is C5H8ClN3. The exact molecular structure would require more specific information or a detailed spectroscopic analysis.

Scientific Research Applications

Crystal Structure Analysis

Research on the crystal structure and Hirshfeld surface analysis of related compounds, such as hydrochloride salts of 8-{4-[(6-phenylpyridin-3-yl)methyl]piperazin-1-yl}-3,4-dihydroquinolin-2(1H)-one, provides insights into the structural characteristics and potential interactions of 6-Methylpyridazin-4-amine hydrochloride derivatives. These studies contribute to understanding the compound's physical and chemical properties for further applications (Ullah & Stoeckli-Evans, 2021).

Synthesis and Reactivity

Research on the synthesis of extended π-systems from methyldiazines and aromatic aldehydes, including compounds like 6-Methylpyridazin-4-amine, demonstrates their reactivity and the potential for creating novel compounds with specific properties. These findings have implications for developing materials with tailored electronic or photophysical characteristics (Vanden Eynde et al., 2001).

Antimicrobial and Anticancer Activities

Studies have been conducted on derivatives of aminopyridazines, which share structural similarities with 6-Methylpyridazin-4-amine hydrochloride, to evaluate their antimicrobial and anticancer activities. These compounds have shown promising results against various cancer cell lines, indicating the potential for medicinal chemistry applications and the development of new therapeutic agents (Riyadh, 2011).

Material Science Applications

Research into the solvatochromic fluorescence of bipyridazines modified with heterocyclic amines, including structures related to 6-Methylpyridazin-4-amine hydrochloride, highlights their potential for developing organic solvent-sensitive films. These materials could be used in sensors and devices requiring solvent polarity detection, demonstrating the broad applicability of these compounds in materials science (Do, Huh, & Kim, 2009).

Safety and Hazards

6-Methylpyridazin-4-amine hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include wearing protective gloves, clothing, and eye/face protection.